Cas no 114582-74-0 (2-Azaspiro[4.5]dec-8-ene-1,4,7-trione,6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)- (9CI))

2-Azaspiro[4.5]dec-8-ene-1,4,7-trione,6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)- (9CI) structure
114582-74-0 structure
Product name:2-Azaspiro[4.5]dec-8-ene-1,4,7-trione,6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)- (9CI)
CAS No:114582-74-0
MF:C14H15NO5
MW:277.272604227066
CID:157990
PubChem ID:45115476

2-Azaspiro[4.5]dec-8-ene-1,4,7-trione,6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Azaspiro[4.5]dec-8-ene-1,4,7-trione,6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)- (9CI)
    • (6Z,10S)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione
    • triticone A
    • (-)-Triticone A
    • (6S,10Z)-6-hydroxy-2-methoxy-3-methylidene-10-propylidene-2-azaspiro[4.5]dec-8-ene-1,4,7-trione
    • 2-Azaspiro(4.5)dec-8-ene-1,4,7-trione, 6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5alpha,6beta,10Z)-(-)-
    • 2-Azaspiro(4.5)dec-8-ene-1,4,7-trione, 6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)-
    • (6Z)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione
    • 114582-74-0
    • CHEBI:222587
    • Inchi： InChI=1S/C14H15NO5/c1-4-5-9-6-7-10(16)12(18)14(9)11(17)8(2)15(20-3)13(14)19/h5-7,12,18H,2,4H2,1,3H3/b9-5+
    • InChI Key： UVGXMQSQHURGBS-WEVVVXLNSA-N
    • SMILES： CC/C=C1\C=CC(=O)C(O)C2\1C(=O)C(=C)N(OC)C2=O

Computed Properties

  • Exact Mass: 277.09505
  • Monoisotopic Mass: 277.095023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83.9

Experimental Properties

  • Density: 1.34
  • Boiling Point: 494.4°Cat760mmHg
  • Flash Point: 252.8°C
  • Refractive Index: 1.588
  • PSA: 83.91
  • LogP: 0.23330

2-Azaspiro[4.5]dec-8-ene-1,4,7-trione,6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)- (9CI) Related Literature

Related Categories

114582-74-0 (2-Azaspiro[4.5]dec-8-ene-1,4,7-trione,6-hydroxy-2-methoxy-3-methylene-10-propylidene-, (5R,6S,10Z)-rel-(-)- (9CI)) Related Products

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